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Compound of Interest

Compound Name: Methyl 3-(propylamino)propanoate

Cat. No.: B3142409

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-(propylamino)propanoate is a secondary amine ester with the IUPAC name methyl
3-(propylamino)propanoate.[1] This document provides a comprehensive overview of its
chemical properties, a detailed experimental protocol for a representative synthesis, and a
discussion of its potential applications based on related compounds. Due to the limited
availability of experimental data for this specific compound, information from closely related
analogs is included for comparative purposes.

Chemical and Physical Properties

Quantitative data for methyl 3-(propylamino)propanoate is primarily based on computational
models.[1] Experimental data for closely related compounds are provided for comparison.

Table 1: Chemical Identifiers and Computed Properties of Methyl 3-(propylamino)propanoate
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Identifier/Property Value Source
methyl 3-

IUPAC Name ) PubChem[1]
(propylamino)propanoate

Molecular Formula C7H15NO2 PubChem[1]

Molecular Weight 145.20 g/mol PubChem[1]

CAS Number 5036-62-4 PubChem[1]

Canonical SMILES CCCNCCC(=0)0C PubChem[1]
GDEQTSGNHQHPLZ-

InChl Key PubChem[1]
UHFFFAOYSA-N

XLogP3 0.5 PubChem[1]

Topological Polar Surface Area  38.3 A2 PubChem[1]

Table 2: Experimental Physical Properties of Related Amino Esters

Compound Boiling Point (°C) Density (g/mL) Source

Methyl 3-

(dimethylamino)propio  152-154 0.917 (at 25 °C) Sigma-Aldrich
nate

Methyl 3-(N-

benzylamino)propiona  145-147 (at 7 mmHg) 1.049 (Predicted) ChemicalBook[2]

te

Experimental Protocols

A specific experimental protocol for the synthesis of methyl 3-(propylamino)propanoate is not
readily available in the searched literature. However, the synthesis of its close structural

analog, methyl 3-(methylamino)propanoate, is well-documented and provides a reliable
template for its preparation via a Michael addition reaction.

Synthesis of Methyl 3-(methylamino)propanoate (Analogous Protocol)
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This procedure describes the synthesis of methyl 3-(methylamino)propanoate, which can be
adapted for the synthesis of methyl 3-(propylamino)propanoate by substituting methylamine
with propylamine.

Reaction Scheme:

Materials:

e Methyl acrylate

o Methylamine solution (e.g., 2M in tetrahydrofuran)

e Methanol

Procedure:[3]

e Dissolve methyl acrylate (10 g, 116 mmol) in methanol (20 mL).
e Cool the solution to -20 °C in an appropriate cooling bath.

e Slowly add a methylamine solution (2M in tetrahydrofuran, 90 mL, 180 mmol) to the cooled
methyl acrylate solution using an addition funnel, while maintaining the reaction temperature
at -20 °C and stirring the mixture.

o Continue stirring the reaction mixture at -20 °C for 2 hours.
 After the reaction is complete, remove the solvent under reduced pressure (vacuum).

e The resulting residue can be purified by distillation under reduced pressure (e.g., 45 °C at 5
Torr for methyl 3-(methylamino)propionate) to yield the pure product.

Applications in Research and Drug Development

Specific applications for methyl 3-(propylamino)propanoate in drug development are not
extensively documented. However, compounds with similar structural motifs, such as (3-amino
esters, are valuable intermediates in the synthesis of more complex molecules, including
pharmaceuticals. For instance, related compounds are used in the preparation of precursors
for analgesics. The propylamine moiety and the methyl ester group offer sites for further
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chemical modification, making it a potentially useful building block in medicinal chemistry for
the synthesis of novel therapeutic agents.

Visualizations

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of methyl 3-
(propylamino)propanoate based on the analogous protocol.

Methyl Acrylate & Methanol Reaction at Solvent Removal Purification Vi) S E T o) e s
Propylamine Controlled Temperature (Vacuum) (Distillation) yl S-(propy! prop:

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Methyl 3-(propylamino)propanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt
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